![molecular formula C8H12O4S B2466578 2,2-Dioxo-1,3,4,5,6,6a-hexahydrocyclopenta[c]thiophene-3a-carboxylic acid CAS No. 2413900-46-4](/img/structure/B2466578.png)
2,2-Dioxo-1,3,4,5,6,6a-hexahydrocyclopenta[c]thiophene-3a-carboxylic acid
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Description
Molecular Structure Analysis
The molecular structure of “2,2-Dioxo-1,3,4,5,6,6a-hexahydrocyclopenta[c]thiophene-3a-carboxylic acid” can be inferred from its IUPAC name. The “2,2-Dioxo” indicates the presence of two carbonyl (C=O) groups at the 2-position of the cyclopenta[c]thiophene ring. The “hexahydro” suggests that the thiophene ring is fully saturated (i.e., it contains no double bonds). The “3a-carboxylic acid” indicates the presence of a carboxylic acid functional group at the 3a-position of the ring .Scientific Research Applications
Synthesis of Novel Compounds : Research demonstrates methods for synthesizing novel polycyclic and multi-substituted thiophene derivatives, which have applications in materials science and pharmaceuticals. For instance, Yang and Fang (2007) developed a method for synthesizing 4,5-di(hydroxyalkyl)-4,5-dihydrothiophene-2-carboxylates, which can be further modified into various complex thiophene derivatives (Yang & Fang, 2007).
Chemical Reactions and Transformations : The compound has been used to explore various chemical reactions and transformations. Guirguis et al. (1986) investigated the synthesis of enol lactones of 3-aroyl-2-(thienylmethylene)propionic acids and their conversion into corresponding 4-arylbenzo[b]thiophene-6-carboxylic acids (Guirguis, Awad, & Saad, 1986).
Coordination Chemistry : Erlenmeyer et al. (1968) studied the stability constants of metal complexes involving thiophene-2-carboxylic acid and other five-membered heterocyclic carboxylic acids, indicating the potential of these compounds in coordination chemistry (Erlenmeyer, Griesser, Prijs, & Sigel, 1968).
Crystal Structure Analysis : Xia et al. (2009) conducted a study on the crystal structure of a monoester derivative of 2,5-thiophenedicarboxylic acid, contributing to the understanding of molecular arrangements and interactions (Xia, Ji, Lu, Sun, & Xu, 2009).
Luminescence Sensing and Pesticide Removal : Zhao et al. (2017) reported on the construction of thiophene-based metal-organic frameworks (MOFs) for environmental applications, including luminescence sensing of contaminants and pesticide removal (Zhao, Xu, Qiu, Kang, Wen, & Zhang, 2017).
Supramolecular Chemistry : Xiao et al. (2014) synthesized novel macrocyclic organotin(IV) carboxylates based on amide carboxylic acids, including derivatives of thiophene carboxylic acids, for potential applications in supramolecular chemistry (Xiao, Yan, Mei, Zhu, & Xu, 2014).
properties
IUPAC Name |
2,2-dioxo-1,3,4,5,6,6a-hexahydrocyclopenta[c]thiophene-3a-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O4S/c9-7(10)8-3-1-2-6(8)4-13(11,12)5-8/h6H,1-5H2,(H,9,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVBZSUBRWYWQBP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CS(=O)(=O)CC2(C1)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2413900-46-4 |
Source
|
Record name | 2,2-dioxo-hexahydro-1H-2lambda6-cyclopenta[c]thiophene-3a-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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